Cas no 2228488-63-7 (4-ethenyl-3,5-dimethoxypyridine)

• Product Name: 4-ethenyl-3,5-dimethoxypyridine
• CAS No: 2228488-63-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6059147
• PubChem ID: 165753829
• Update Time: 2025-08-05

4-ethenyl-3,5-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-ethenyl-3,5-dimethoxypyridine
• 2228488-63-7
• EN300-1824786

• Inchi： 1S/C9H11NO2/c1-4-7-8(11-2)5-10-6-9(7)12-3/h4-6H,1H2,2-3H3
• InChI Key： XBIZNHOCLSHZBP-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1C=C)OC

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 31.4Ų

Additional information on 4-ethenyl-3,5-dimethoxypyridine

Introduction to 4-ethenyl-3,5-dimethoxypyridine (CAS No: 2228488-63-7)

4-ethenyl-3,5-dimethoxypyridine, identified by the Chemical Abstracts Service Number (CAS No) 2228488-63-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic compound features a pyridine core substituted with ethenyl and two methoxy groups at the 3rd and 5th positions, respectively. Its unique structural configuration makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structure of 4-ethenyl-3,5-dimethoxypyridine contributes to its reactivity and potential applications in medicinal chemistry. The presence of the ethenyl group (vinyl group) introduces a site for further functionalization, while the methoxy groups enhance solubility and stability in certain environments. These characteristics make it a versatile building block for designing novel compounds with therapeutic potential.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Researchers have been exploring their roles in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways. The 3,5-dimethoxypyridine moiety, in particular, has shown promise in modulating enzyme activity and interacting with biological targets.

One of the most compelling aspects of 4-ethenyl-3,5-dimethoxypyridine is its utility as a precursor in synthesizing more complex molecules. For instance, it can be used to construct scaffolds that mimic natural products or to develop new analogs with improved pharmacokinetic properties. The ethylene bridge in its structure provides a flexible platform for chemical modifications, enabling chemists to fine-tune molecular properties such as lipophilicity and metabolic stability.

Recent advancements in medicinal chemistry have highlighted the importance of dimethoxypyridine derivatives in addressing unmet medical needs. Studies have demonstrated that compounds incorporating this motif exhibit inhibitory effects on enzymes involved in inflammation, cancer progression, and neurodegenerative disorders. The 4-ethenyl substituent further enhances these properties by allowing for selective binding to target proteins.

The synthesis of 4-ethenyl-3,5-dimethoxypyridine typically involves multi-step organic reactions starting from commercially available pyridine precursors. Common methodologies include functional group transformations such as methylation, vinylation, and oxidation. The choice of synthetic route depends on factors like yield efficiency, scalability, and environmental considerations. Modern techniques like catalytic hydrogenation and cross-coupling reactions have improved the accessibility of this compound for research purposes.

In the context of drug development, 4-ethenyl-3,5-dimethoxypyridine serves as a key intermediate in the preparation of lead compounds. Its structural features allow for rapid derivatization into libraries of molecules that can be screened for biological activity. High-throughput screening (HTS) platforms have been employed to identify derivatives with potent interactions against disease-relevant targets.

The pharmacological profile of pyridine-based compounds continues to be an area of active investigation. Researchers are leveraging computational methods such as molecular docking and virtual screening to predict binding affinities and optimize lead structures. The dimethoxy substitution pattern is particularly noteworthy for its ability to enhance binding interactions through hydrogen bonding and hydrophobic effects.

Industrial applications of 4-ethenyl-3,5-dimethoxypyridine are also emerging beyond academic research. Pharmaceutical companies are exploring its use in custom synthesis projects where tailored intermediates are required for large-scale production. The compound’s stability under various conditions makes it suitable for industrial processes that demand consistent quality control.

The future prospects for 4-ethenyl-3,5-dimethoxypyridine are promising, given its versatility and potential therapeutic applications. As research progresses, new synthetic strategies may emerge to improve production efficiency and expand its utility in drug discovery programs. Collaborative efforts between academia and industry will likely accelerate the translation of laboratory findings into clinical candidates.

In conclusion,4-ethenyl-3,5-dimethoxypyridine (CAS No: 2228488-63-7) represents a valuable asset in modern chemical biology and pharmaceutical research. Its unique structural attributes enable diverse applications ranging from academic investigations to industrial-scale synthesis. Continued exploration into its derivatives will undoubtedly contribute to advancements in therapeutic interventions across multiple disease areas.